5-methyl-N-(4-phenoxyphenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxamide
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Description
5-methyl-N-(4-phenoxyphenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C30H27N5O2S and its molecular weight is 521.64. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Chemistry and Synthetic Methods
Thieno[2,3-d]pyrimidines have been a focal point in heterocyclic chemistry due to their versatile synthetic routes and potential biological activities. For instance, Clark and Hitiris (1984) explored the synthesis of thieno[2,3-d:4,5-d′]dipyrimidines from 5-aminothieno[2,3-d]pyrimidine-6-carboxamides, showcasing the chemical flexibility of thieno[2,3-d]pyrimidines in generating complex heterocyclic systems (Clark & Hitiris, 1984).
Antimicrobial Activity
Thieno[2,3-d]pyrimidine derivatives have been studied for their antimicrobial properties. Kolisnyk et al. (2015) synthesized a series of novel derivatives demonstrating significant activity against bacterial strains such as Proteus vulgaris and Pseudomonas aeruginosa, highlighting the potential of these compounds in addressing antibiotic resistance (Kolisnyk et al., 2015).
Anticancer and Anti-inflammatory Agents
The structural optimization of thieno[2,3-d]pyrimidine derivatives has led to the discovery of compounds with selective inhibitory effects on cancer cell proliferation and inflammation. For example, Li et al. (2021) reported on thieno[2,3-d]pyrimidine derivatives as selective VEGFR3 inhibitors, offering a promising approach for the treatment of metastatic breast cancer by inhibiting the VEGFR3 signaling pathway (Li et al., 2021).
Exploration of Functionalization
O'Rourke et al. (2018) described a novel approach for the preparation of 5-carboxamide-6-aryl analogues of thieno[2,3-d]pyrimidinedione, providing insights into late-stage functionalization strategies to enhance the physicochemical properties and potential bioavailability of these scaffolds (O'Rourke et al., 2018).
Antioxidant Activity
The synthesis of N-substituted phenyl thieno[2,3-d]pyrimidin-4-amine derivatives has been explored for their in vitro antioxidant activity, demonstrating significant radical scavenging abilities. Compounds with electron-donating and withdrawing groups have been shown to influence this activity positively (Kotaiah et al., 2012).
properties
IUPAC Name |
5-methyl-N-(4-phenoxyphenyl)-4-(4-phenylpiperazin-1-yl)thieno[2,3-d]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H27N5O2S/c1-21-26-28(35-18-16-34(17-19-35)23-8-4-2-5-9-23)31-20-32-30(26)38-27(21)29(36)33-22-12-14-25(15-13-22)37-24-10-6-3-7-11-24/h2-15,20H,16-19H2,1H3,(H,33,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBECUYSWDHGXOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC=NC(=C12)N3CCN(CC3)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)OC6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H27N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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